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Compound of Interest

3-Fluoro-5-hydroxy-4-
Compound Name:
methoxybenzaldehyde

Cat. No.: B13652332

Get Quote

Executive Summary & Immediate Action

Chemical Identity: 3-Fluoro-5-hydroxy-4-methoxybenzaldehyde CAS Number: 79418-74-9
Primary Hazard: Irritant (Skin, Eyes, Respiratory).[1][2][3][4] Combustible solid. Disposal

Method: High-temperature incineration via licensed hazardous waste contractor.[1][2][3]

CRITICAL WARNING: This compound is a fluorinated benzaldehyde derivative.[3] Do NOT
dispose of down the drain. Do NOT mix with strong oxidizers or strong bases in waste streams.

[3]

Chemical Profile & Hazard Identification

Understanding the chemical properties is the first step in safe disposal.[3] This specific isomer
(5-hydroxy-4-methoxy) must be distinguished from its more common isomer (4-hydroxy-5-
methoxy, CAS 79418-78-3) for accurate inventory tracking, though disposal protocols are
chemically similar.[1][2][3]
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Property Data Operational Implication

Use this exact ID for waste
CAS Number 79418-74-9 labeling to prevent inventory

errors.

Fluorinated organic content
Formula CsH7FO3 requires incineration with

scrubber systems.[3]

High risk of dust generation;
Physical State Solid (Powder) requires particulate control

during transfer.[3]

Incompatible with strong bases
Acidity/Basicity Phenolic Hydroxyl (pKa ~7-8) (forms salts) and strong
oxidizers.[1][2][3]

o ) PPE (Nitrile gloves, safety
o Skin Irrit. 2, Eye Irrit.[3][4][5][6] )
GHS Classification goggles, N95/P100 mask) is
2A, STOT SE 3
mandatory.[3]

Pre-Disposal Segregation & Handling

Effective disposal begins at the bench.[3] Segregating waste streams prevents dangerous
reactions and reduces disposal costs.[3]

A. Solid Waste (Pure Compound)[3]

o Container: Collect in a wide-mouth high-density polyethylene (HDPE) or glass jar.
e Labeling: Label as "Hazardous Waste - Solid - Toxic/lrritant."”

e Protocol: Do not dissolve in solvent solely for disposal purposes unless required by your
specific facility's liquid waste stream protocols.[3] Solid incineration is generally preferred for
pure powders to minimize solvent waste volume.[3]

B. Liquid Waste (Mother Liquors/Solvents)[3]
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o Composition: Typically contains the aldehyde dissolved in organic solvents (e.g.,
Dichloromethane, Ethyl Acetate, Methanol).[3]

e Segregation:
o Halogenated Stream: If dissolved in DCM or Chloroform.[3]
o Non-Halogenated Stream: If dissolved in Methanol, Ethanol, or Acetone.[3]

e pH Check: Ensure the waste solution is neutral (pH 6-8). If the process involved strong acids
or bases, neutralize carefully before adding to the solvent waste carboy to prevent
exothermic reactions in the drum.[3]

C. Contaminated Debris[1][2][3]

e ltems: Weigh boats, pipettes, gloves, and paper towels.[3]

e Protocol: Double-bag in heavy-duty polyethylene bags (minimum 2 mil thickness) or place in
a rigid "Lab Debris" drum. Label as "Contaminated Debris - Trace Organics."[1][2][3]

Detailed Disposal Workflows
Workflow 1: Waste Segregation Decision Tree

Use this logic flow to determine the correct waste stream for your material.
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Figure 1: Decision tree for segregating 3-Fluoro-5-hydroxy-4-methoxybenzaldehyde waste

streams.

Workflow 2: Emergency Spill Response

In the event of a powder spill outside of containment.
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Figure 2: Step-by-step spill response protocol minimizing dust inhalation risks.

Regulatory Compliance & Documentation

To ensure full compliance with EPA (US) or local environmental agencies, follow these coding
and labeling standards.

» RCRA Classification (US):
o This specific compound is not P-listed or U-listed by name.[1][2][3]

o However, it likely falls under Characteristic Hazardous Waste if it exhibits ignitability
(D001) or if the waste stream contains listed solvents (e.g., FOO2 for halogenated
solvents).[3]

o Default Recommendation: Manage as Non-RCRA Regulated Hazardous Waste (unless
mixed with RCRA solvents) but treat with full hazardous protocols due to toxicity.[3]

e Labeling Requirements:

o Chemical Name: Must be written out in full: "3-Fluoro-5-hydroxy-4-
methoxybenzaldehyde." Do not use abbreviations or chemical formulas alone.

o Hazards: Check "Toxic" and "Irritant.”[3][6]

Final Disposal (Facility Interface)

e Method: The only acceptable destruction method is Incineration at a permitted Treatment,
Storage, and Disposal Facility (TSDF).[3]

o Why Incineration? The fluorine atom requires high-temperature thermal oxidation to ensure
complete mineralization and capture of HF (Hydrogen Fluoride) gas in the facility's
scrubbers.[1][2][3]

o Transport: Ensure the waste container is tightly capped, free of exterior contamination, and
placed in secondary containment during transport to the central accumulation area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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